Cas no 59776-91-9 (Methanone, [4-(1-methylethyl)phenyl]-4-pyridinyl-)

• Product Name: Methanone, [4-(1-methylethyl)phenyl]-4-pyridinyl-
• CAS No: 59776-91-9
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD12094681
• CID: 337312
• PubChem ID: 12258418
• Update Time: 2025-04-19

Methanone, [4-(1-methylethyl)phenyl]-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(1-methylethyl)phenyl]-4-pyridinyl-
• (4-propan-2-ylphenyl)-pyridin-4-ylmethanone
• W18166
• CS-0059716
• 59776-91-9
• (4-isopropylphenyl)(pyridin-4-yl)methanone
• 4-[4-(propan-2-yl)benzoyl]pyridine
• DTXSID50482756
• MFCD12094681
• AKOS009815509
• AS-65593

• MDL： MFCD12094681
• Inchi： 1S/C15H15NO/c1-11(2)12-3-5-13(6-4-12)15(17)14-7-9-16-10-8-14/h3-11H,1-2H3
• InChI Key： UXVREIOQIBVKSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96